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Compound of Interest

Compound Name: 2-BROMO-2-BUTENE

Cat. No.: B089217

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-BROMO-2-BUTENE in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
laboratory practices.

Hazard Identification and Safety Summary

2-BROMO-2-BUTENE is a highly flammable liquid and vapor that requires careful handling to
prevent ignition and exposure.[1][2][3][4] While comprehensive toxicological data is not
available, it is crucial to minimize direct contact and inhalation.[1][3]

Key Hazards:

e Physical Hazard: Highly flammable liquid and vapor.[1][2][3][4] Vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[3][4] Containers may
explode when heated.[3]

o Health Hazards: The chemical, physical, and toxicological properties have not been
thoroughly investigated.[1] It may be harmful if inhaled, ingested, or absorbed through the
skin. Inhalation of high vapor concentrations may cause symptoms like headache, dizziness,
tiredness, nausea, and vomiting.[3]

Safety Data Summary:
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Property Value Citation

3017-71-8; 13294-71-8
CAS Number ) ] [1][3]
(mixture of cis/trans)

Molecular Formula C4H7Br [4]
Molecular Weight 135.00 g/mol [4]
Appearance Colorless liquid [5]
Odor Odorless / Pleasant [41[5]
Relative Density 1.332 g/cm3 at 25 °C [1]
Signal Word Danger [11[3]
Hazard Statements H225: Highly flammable liquid (1176}
and vapour.

P210: Keep away from heat,
Precautionary Statements sparks, open flames, and hot [1][6]

surfaces.

P280: Wear protective
gloves/protective clothing/eye [41[6]
protection/face protection.

P403+P235: Store in a well-

. [61[7]
ventilated place. Keep cool.
P501: Dispose of
contents/container to an [61[7]

approved waste disposal plant.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table outlines the recommended PPE for handling 2-BROMO-2-BUTENE.
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PPE Category Item

Specifications and o
. Citation
Recommendations

Eye and Face Safety goggles and/or

Protection face shield

Chemical splash
goggles conforming to
EN 166 (EU) or
NIOSH (US)
standards are [1112][6]
required. A face shield

should be worn over

goggles when there is

a risk of splashing.

_ Chemical-resistant
Hand Protection
gloves

Nitrile or neoprene
gloves are
recommended.
Gloves must be
inspected for tears or
punctures before use
and changed izl
immediately if
contaminated.
Dispose of
contaminated gloves

after use.

Laboratory coat,

impervious clothing,
Body Protection flame-retardant
antistatic protective

clothing

A flame-resistant lab

coat should be worn

and fully buttoned. For

larger quantities or

inc?ea:ed risk of LHie]
splashing, impervious

and flame-retardant

clothing is necessary.

Respiratory Protection  Respirator (if

necessary)

Work should be [6]
conducted in a well-
ventilated area,

preferably within a
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chemical fume hood.
If ventilation is
insufficient, a NIOSH-
approved respirator

should be used.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 2-BROMO-2-
BUTENE.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and operational.
 Verify that the chemical fume hood is functioning correctly.
o Assemble and inspect all necessary PPE as detailed in the table above.

» Have appropriate spill cleanup materials (e.g., inert absorbent material like sand or
vermiculite, and a spark-proof scoop) readily available.[6]

o Ensure all ignition sources (open flames, hot plates, spark-producing equipment) are
removed from the work area.[1][2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[3][4][6]

Handling:

Conduct all manipulations of 2-BROMO-2-BUTENE within a chemical fume hood to
minimize inhalation of vapors.[1]

Use non-sparking tools for all transfers and manipulations.[3][4][6]

Keep the container tightly closed when not in use.[3][6]

Avoid contact with skin and eyes.[6]
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» Wash hands thoroughly with soap and water after handling and before breaks.[1][2]
Storage:

» Store the container in a cool, dry, and well-ventilated area.[3][4][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[3]

o Refrigeration may be required for long-term storage.[3]

Emergency Procedures

In Case of Exposure:
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Exposure Route

First-Aid Measures

Citation

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Seek immediate

medical attention.

[3]4]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off with soap and plenty of

water. Consult a physician.

[2](3][6]

Move the person into fresh air.

If not breathing, give artificial

Inhalation o [2][3]
respiration. Consult a
physician.
Do NOT induce vomiting.
Never give anything by mouth
Ingestion to an unconscious person. [2][3]

Rinse mouth with water and

consult a physician.

In Case of a Spill:

Evacuate personnel from the immediate area.

e Remove all sources of ignition.[2][6]

o Ensure adequate ventilation.[2][6]

o Wearing appropriate PPE, contain the spillage using an inert, non-combustible absorbent

material (e.g., sand, vermiculite).[6]

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[6]

e Do not let the product enter drains.[1][2]
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In Case of Fire:

e Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire.[2][3]
[4] Water spray may be ineffective but can be used to cool unopened containers.[1][2]

o Wear self-contained breathing apparatus (SCBA) for firefighting if necessary.[1][2]

Disposal Plan

Proper disposal of 2-BROMO-2-BUTENE and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Pathway:

Waste Generation

Unused 2-Bromo-2-Butene Contaminated PPE (gloves, etc.) Contaminated Labware & Spill Debris

Waste Collection

Y Y Y

Sealed & Labeled Hazardous Waste Container

Final Disposal

Licensed Professional Waste Disposal Service

Chemical Incinerator with Afterburner & Scrubber

Click to download full resolution via product page

Caption: Waste segregation and disposal pathway for 2-BROMO-2-BUTENE.
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Protocol:

e Solid Waste: Any unused 2-BROMO-2-BUTENE, as well as contaminated items like gloves,
weigh boats, and paper towels, should be collected in a designated, sealed, and clearly
labeled hazardous waste container.

» Liquid Waste: Solutions containing 2-BROMO-2-BUTENE should be collected in a separate,
sealed, and labeled hazardous waste container.

o Disposal: Contact a licensed professional waste disposal service to dispose of this material.
[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[2] Burning in
a chemical incinerator equipped with an afterburner and scrubber is a potential disposal
method.[2]

o Contaminated Packaging: Dispose of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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